Cas no 66583-77-5 (1-Methyl-3,5-dinitro-2-phenoxybenzene)

• Product Name: 1-Methyl-3,5-dinitro-2-phenoxybenzene
• CAS No: 66583-77-5
• MF: C₁₃H₁₀N₂O₅
• MW: 274.22890329361
• CID: 2796102
• PubChem ID: 15706869
• Update Time: 2025-04-21

1-Methyl-3,5-dinitro-2-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3,5-dinitro-2-phenoxybenzene
• 3,5-dinitro-2-phenyloxytoluene
• 66583-77-5
• DTXSID10577091
• SCHEMBL11512855
• WQHPWSOXUFMYRJ-UHFFFAOYSA-N

• Inchi： 1S/C13H10N2O5/c1-9-7-10(14(16)17)8-12(15(18)19)13(9)20-11-5-3-2-4-6-11/h2-8H,1H3
• InChI Key： WQHPWSOXUFMYRJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C(=CC(=CC=1C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 274.05897142Da
• Monoisotopic Mass: 274.05897142Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 101Ų